Cas no 1805069-37-7 (2-(Difluoromethyl)-6-methoxy-3-nitropyridine-5-acetic acid)

• Product Name: 2-(Difluoromethyl)-6-methoxy-3-nitropyridine-5-acetic acid
• CAS No: 1805069-37-7
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4896549
• Update Time: 2025-05-20

2-(Difluoromethyl)-6-methoxy-3-nitropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methoxy-3-nitropyridine-5-acetic acid

• Inchi： 1S/C9H8F2N2O5/c1-18-9-4(3-6(14)15)2-5(13(16)17)7(12-9)8(10)11/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： LURSKQKOVBSEHR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(N=1)OC)CC(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on 2-(Difluoromethyl)-6-methoxy-3-nitropyridine-5-acetic acid

Research Brief on 2-(Difluoromethyl)-6-methoxy-3-nitropyridine-5-acetic acid (CAS: 1805069-37-7)

2-(Difluoromethyl)-6-methoxy-3-nitropyridine-5-acetic acid (CAS: 1805069-37-7) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitropyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and anti-inflammatory agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of 2-(Difluoromethyl)-6-methoxy-3-nitropyridine-5-acetic acid involves a multi-step process that includes the introduction of the difluoromethyl group and subsequent nitration and methoxylation reactions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound and ensure its structural integrity.

In terms of biological activity, preliminary studies have demonstrated that 2-(Difluoromethyl)-6-methoxy-3-nitropyridine-5-acetic acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. This selective inhibition suggests that the compound could serve as a potential candidate for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects compared to traditional COX inhibitors.

Furthermore, recent in vitro and in vivo studies have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable bioavailability and metabolic stability, indicating that 2-(Difluoromethyl)-6-methoxy-3-nitropyridine-5-acetic acid could be a viable lead compound for further drug development. Additionally, molecular docking studies have provided insights into the compound's binding interactions with target enzymes, offering a structural basis for its inhibitory activity.

Despite these promising findings, challenges remain in the development of 2-(Difluoromethyl)-6-methoxy-3-nitropyridine-5-acetic acid as a therapeutic agent. Issues such as potential off-target effects, long-term toxicity, and formulation stability need to be addressed through comprehensive preclinical and clinical studies. Future research directions may include the exploration of structural analogs to enhance potency and selectivity, as well as the investigation of combination therapies to maximize therapeutic benefits.

In conclusion, 2-(Difluoromethyl)-6-methoxy-3-nitropyridine-5-acetic acid represents a promising chemical scaffold with significant potential in the development of novel therapeutic agents. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research in the chemical biology and pharmaceutical fields. Continued efforts to optimize its properties and evaluate its clinical applicability will be crucial in realizing its full therapeutic potential.